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Compound of Interest

Compound Name: Niobium trifluoride

Cat. No.: B094012 Get Quote

This guide provides critical safety protocols, personal protective equipment (PPE)

requirements, and operational procedures for the handling and disposal of Niobium (V) fluoride

(NbF5). The information is intended for laboratory personnel, including researchers, scientists,

and drug development professionals, to ensure safe laboratory practices and mitigate risks

associated with this chemical. Note that "Niobium trifluoride" is a less common name, and the

following safety information pertains to Niobium (V) fluoride, which is more frequently used in

laboratory settings.

Hazard Identification and Classification
Niobium (V) fluoride is classified as a hazardous chemical, and it is crucial to understand its

potential dangers before handling.[1][2] It is harmful if swallowed, inhaled, or in contact with

skin, and it causes severe skin burns and eye damage.[1][2][3]

Hazard Classification Category

Acute Oral Toxicity Category 4

Acute Dermal Toxicity Category 4

Acute Inhalation Toxicity Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Irritation Category 1
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Source: 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200)[1]

NFPA 704 Ratings:

Category Rating

Health 3

Flammability 0

Reactivity 0

Source: National Fire Protection Association[4]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the most critical lines of defense against exposure to

Niobium (V) fluoride. A comprehensive PPE strategy is mandatory for all personnel handling

this substance.

PPE Category Specifications and Requirements

Eye and Face Protection

Wear splash-resistant safety goggles and a face

shield.[4] Ensure that eyewash stations and

safety showers are readily accessible near the

work area.[1]

Skin Protection

Wear appropriate protective gloves and clothing

to prevent skin exposure.[1][5] Contaminated

clothing should be removed immediately and

washed before reuse.[1][4]

Respiratory Protection

Use a NIOSH/MSHA or European Standard EN

149 approved respirator if exposure limits are

exceeded or if irritation or other symptoms are

experienced.[1] A recommended filter type is a

particulates filter conforming to EN 143.[1] All

respirator use must comply with OSHA 29 CFR

1910.134.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://tsapps.nist.gov/srmext/msds/3137-MSDS.pdf
https://tsapps.nist.gov/srmext/msds/3137-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.pt/store/msds?partNumber=11314959&productDescription%3DNIOBIUM+%28V%29+FLUORIDE+99%25+50G&countryCode=PT&language=en
https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://tsapps.nist.gov/srmext/msds/3137-MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AA8722109&productDescription=NIOBIUM%28V%29+FLUORIDE%2C+99%25+10G&vendorId=VN00024248&countryCode=US&language=en
https://tsapps.nist.gov/srmext/msds/3137-MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b094012?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Handling and Storage Protocols
Strict adherence to handling and storage protocols is essential to maintain a safe laboratory

environment.

Safe Handling:

Do not breathe in dust, fumes, mists, vapors, or spray.[1][4]

Wash hands and any exposed skin thoroughly after handling.[1][4]

Do not eat, drink, or smoke in areas where Niobium (V) fluoride is handled or stored.[1]

Use this chemical only outdoors or in a well-ventilated area, such as under a fume hood.[1]

Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]

Storage:

Store in a dry, cool, and well-ventilated place.[1]

Keep containers tightly closed and store in a designated corrosives area.[1]

Store locked up.[1][4]

Niobium (V) fluoride is moisture-sensitive; protect it from exposure to moist air or water.[1]

Keep away from incompatible materials such as strong oxidizing agents, strong acids, strong

bases, and strong reducing agents.[1]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving Niobium (V)

fluoride.

First-Aid Measures:
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Exposure Route First-Aid Protocol

Inhalation

If adverse effects occur, move the individual to

an uncontaminated area with fresh air.[4] If the

person is not breathing, provide artificial

respiration.[1][4] Seek immediate medical

attention.[1][4]

Skin Contact

Immediately remove all contaminated clothing.

[1][4] Rinse the affected skin with water for at

least 15 minutes.[1][4] Seek immediate medical

attention.[1][4]

Eye Contact

Immediately flush the eyes with copious

amounts of water for at least 15 minutes,

including under the eyelids.[1][4] Remove

contact lenses if present and easy to do so.[4]

Seek immediate medical attention.[1][4]

Ingestion

Do NOT induce vomiting.[1][4] Rinse the mouth

with water.[1][4] Never give anything by mouth

to an unconscious person.[1] Contact a poison

control center or seek immediate medical

attention.[4]

Spill Response:

In the event of a spill, follow these steps:

Immediately contact emergency personnel and notify safety personnel of the spill.[4]

Evacuate and keep unnecessary personnel away from the hazard area.[4]

Ensure adequate ventilation.[4]

Wear appropriate personal protective equipment as outlined in the PPE section.[4]

Do not touch the spilled material.[4]
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Contain the spill by absorbing it with sand or another non-combustible material.[4]

Collect the spilled material and place it in a suitable, labeled container for disposal.[1][4]

Immediate Actions

Preparation for Cleanup

Containment and Cleanup

Final Steps

Spill Occurs

Alert Personnel & 
 Contact Emergency Services

Evacuate Non-Essential 
 Personnel

Ensure Adequate 
 Ventilation

Don Appropriate PPE 
 (Gloves, Goggles, Respirator, etc.)

Contain Spill with 
 Non-Combustible Material

Collect Spilled Material

Place in Labeled 
 Container for Disposal

Decontaminate Area

Dispose of Waste 
 According to Regulations
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Click to download full resolution via product page

Caption: Workflow for Niobium (V) Fluoride Spill Response.

Disposal Plan
Dispose of Niobium (V) fluoride and its containers in accordance with all applicable federal,

state, and local regulations.[4] This material and its container must be disposed of as

hazardous waste.[3][6] Contact a licensed professional waste disposal service to dispose of

this material.[3] Do not allow the chemical to enter drains.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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